In this study, aqueous film-forming foam, fluoroprotein foam, and synthetic foam were applied to extinguish the transformer oil pool fires. The fire-extinguishing performance and burn-back resistan...

Wood dust consists of the fine particles of wood that are produced when wood is processed. It is considered explosive, especially if it produces a dust cloud. Initiating the combustion process insi...

This study investigated the fire risk properties of cypress wood for the construction of interiors, especially focusing on heat and smoke hazard properties in fire scenarios. Fire risk characteristics were measured using a cone calorimeter (ISO 5660-1). The external heat flux was maintained at 50 kW/m2. The flame retardants used were metal oxide and metal silicate; they were mixed with a water glass solution. Flame retardants and the silicon compound were dispersed in a concentration of 20 wt% versus 80 wt%, respectively, during 24 h using a magnetic stirrer. The fire performance indexes of the specimens increased by 3–16 times, compared with uncoated specimen and the fire growth index of the specimens increased by 70%–92%. The smoke performance index of the specimens increased by 9–66 times, compared with uncoated specimens. The smoke risk as shown by the smoke performance index increased in the following order: SnO < mica < Co3O4 < ZrSiO4 < cypress. The smoke growth index decreased from 93% to 98%, compared with uncoated wood. The smoke risk due to smoke growth index increased in the following order: SnO < mica < ZrSiO4≈ Co3O4 < cypress. The smoke intensity decreased from a minimum of 85% to a maximum of 99%, compared with uncoated wood. The concentration of CO gas generated after combustion was decreased by 24%–67%. They increased in the following order: mica ≈ ZrSiO4 < SnO < Co3O4 < cypress. A comprehensive assessment of fire performance shows that flame retardants decreased heat hazards, smoke hazards, and CO toxicity.

Wool is a natural fiber with lower heat release/flammability than some synthetic fabrics, but it has not been well studied for its heat release when other fibers such as cotton, linen, and nylon are present in the woven fabric. In this article, the heat release and vertical flame spread of six commercially available natural color fabrics is reported. This includes 100% wool, 80% wool/20% nylon, 70% wool/30% linen, 45% wool/55% cotton, and 40% wool/38% cotton/12% nylon/10% metallic thread fabric. Heat release was measured through cone calorimetry (ASTM E1354) as a function of the sample mounting method, through microscale combustion calorimetry (ASTM D7309), and flame spread was measured by ASTM D6413. The type of insulated backing used greatly affected the cone calorimeter results, and fabric types did show some effects in vertical flame spread and microscale combustion calorimeter testing.

A series of experiments was conducted to investigate the global preignition and combustion characteristics of corn oil heated in 9.7 to 26 cm diameter pans by a residential electric-coil element cooktop. For comparison, torch-ignited gasoline, heptane, and corn oil experiments were conducted in the same configuration except without the heating element energized. Heating oil on a typical electric cooktop leads to vaporization and generation of an aerosol cloud followed by autoignition. The evolution of the light-extinction coefficient before autoignition is measured and shown to be related to the pan diameter and initial fuel mass. Continued heating leads to enhanced vaporization of the burning oil and growing fires with the peak heat release rate, radiative heat flux, radiative fraction, and peak flame height larger than the gasoline fires regardless of pan diameter. CO and soot yields, and the CO/CO2 ratio are measured to decrease with pan diameter.

This investigation characterized flammability and thermal stability for a novel sustainable composite engineered for use in building applications. Flammability and thermal stability of coal plastic composites composed of coal (40–60 wt.%) and high-density polyethylene were compared to commercial wood–plastic composites. Pyrolysis thermogravimetric analysis results indicated that coal plastic composites possessed a single-step decomposition and higher char residue, while wood–plastic composites had two-step decomposition, with the first peak occurring at much lower temperatures. Thermogravimetric analyses in air suggest coal plastic composites, compared to wood–plastic composites and neat high-density polyethylene, were more thermally stable. Flash ignition temperatures for coal plastic composites were higher than high-density polyethylene and wood–plastic composites, while self-ignition temperatures were in the same range as wood–plastic composites. Rate of burning data indicated coal plastic composites were slower burning than wood–plastic composites, with increasing coal content slowing burning rate by 19.9%–27.6%. Cone calorimeter testing showed 27% and 59% reduction in total heat release and total smoke release as coal content increased while coal plastic composite with 60 wt.% coal possessed lower overall flammability in comparison with predominant commercially available wood–plastic composite products. Coal improved composite overall thermal stability and flammability by acting as char former and foaming agent.

Additive manufacturing, including fused deposition modelling, is a growing technology opening up wide perspectives in material sciences. However, the ability to produce suitable fire-retarded mater...

The combustion characteristics of charring wood have been studied experimentally in a well-ventilated environment of a smoke chamber. A numerical simulation has also been performed for a limited case, with the Fire Dynamics Simulator, to estimate the burning environment. A horizontally placed specimen (ponderosa pine) with a moisture content of 0% or 20% is exposed to a radiant flux (25 kW/m2), with or without flaming ignition. Simultaneous measurements of the specimen’s in-depth temperature and the mass loss determine the charring front (rate) at 300 °C and the gasification rate, respectively. These condensed-phase conditions relate directly to real-time variations of gas-phase quantities: the specific optical density of smoke and the concentrations of toxic gases measured by a Fourier transform infrared gas analyzer. In-depth temperature trends are similar whether the flame exists, whereas the smoke and toxicants’ concentrations are substantially different. After the charring front moves through the specimen, the oxidative pyrolysis continues under the irradiation at high temperatures (up to ∼550 °C). Carbon monoxide and acrolein are produced continuously throughout the test, and the results indicate strong correlations. Although char formation of wood is favorable for fire safety, consequent incomplete combustion produces smoke and toxicants.

Cooking oil fires present a reasonable worst-case hazard when considering thermal radiation to occupants close to a kitchen hob/cooktop. Shallow or deep frying, the activity frequency and the oil volume may contribute to the risk. A review of cooking oil use is presented via consumer purchasing habits, studies on the health effects of cooking with oil and statistics related to the disposal of cooking oil waste. An online survey provides further data on current cooking practices. Olive oil, vegetable oil or pure sunflower appear to be the most common types. Results suggest that cooking on a hob occurs 4 times per month for deep frying and 17 times per month for shallow frying. A design value of 250 mL is advocated for all frying activities with a frequency of 11 times per month. Design volumes of 2.5 L and 150 mL are proposed for deep and shallow frying, respectively.